(S)-Citalopram N-Oxide
(S)-Citalopram N-Oxide
Brand Name:
Vulcanchem
CAS No.:
917482-45-2
VCID:
VC0195647
InChI:
InChI=1S/C20H21FN2O2/c1-23(2,24)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-25-20/h4-9,12H,3,10-11,14H2,1-2H3/t20-/m0/s1
SMILES:
C[N+](C)(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)[O-]
Molecular Formula:
C20H21FN2O2
Molecular Weight:
340.4 g/mol
(S)-Citalopram N-Oxide
CAS No.: 917482-45-2
Impurities
VCID: VC0195647
Molecular Formula: C20H21FN2O2
Molecular Weight: 340.4 g/mol
Purity: > 95%
CAS No. | 917482-45-2 |
---|---|
Product Name | (S)-Citalopram N-Oxide |
Molecular Formula | C20H21FN2O2 |
Molecular Weight | 340.4 g/mol |
IUPAC Name | 3-[(1S)-5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]-N,N-dimethylpropan-1-amine oxide |
Standard InChI | InChI=1S/C20H21FN2O2/c1-23(2,24)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-25-20/h4-9,12H,3,10-11,14H2,1-2H3/t20-/m0/s1 |
Standard InChIKey | DIOGFDCEWUUSBQ-FQEVSTJZSA-N |
Isomeric SMILES | C[N+](C)(CCC[C@@]1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)[O-] |
SMILES | C[N+](C)(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)[O-] |
Canonical SMILES | C[N+](C)(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)[O-] |
Appearance | Solid |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (S)-1-[3-(Dimethyloxidoamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro -5-isobenzofurancarbonitrile; (S)-1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile N1-Oxide |
PubChem Compound | 15987231 |
Last Modified | Nov 11 2021 |
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